Cas no 709666-22-8 (3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid)

• Product Name: 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid
• CAS No: 709666-22-8
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• MDL: MFCD11052840
• CID: 1077804
• PubChem ID: 329771511
• Update Time: 2025-06-13

3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid
• 3-[(tert-butoxycarbonyl)amino]-5-methoxypyridine-4-carboxylic acid
• A-6564
• AC1Q4F73
• AG-A-54176
• CTK7B1896
• MolPort-005-956-985
• 3-Boc-amino-5-methoxy-isonicotinic acid
• 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid, AldrichCPR
• 3-methoxy-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
• 3-((tert-butoxycarbonyl)amino)-5-methoxyisonicotinic acid
• DTXSID50670116
• 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinicacid
• 3-((tert-butoxycarbonyl)amino)-5-methoxyisonicotinicacid
• CS-0340457
• MFCD11052840
• 3-{[(tert-butoxy)carbonyl]amino}-5-methoxypyridine-4-carboxylic acid
• AT28402
• 709666-22-8
• AKOS015838206
• SB38409
• FT-0754024
• DB-029373

• MDL： MFCD11052840
• Inchi： 1S/C12H16N2O5/c1-12(2,3)19-11(17)14-7-5-13-6-8(18-4)9(7)10(15)16/h5-6H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： NFKMWUQJFMOTPS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC=C(C=1C(=O)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.106
• Monoisotopic Mass: 268.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8A^2
• XLogP3: 1.5

3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid

Comprehensive Overview of 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid (CAS No. 709666-22-8)

3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid (CAS No. 709666-22-8) is a specialized organic compound widely utilized in pharmaceutical research, medicinal chemistry, and drug development. This compound belongs to the class of isonicotinic acid derivatives, which are known for their versatility in synthesizing biologically active molecules. The presence of both tert-butoxycarbonyl (Boc) and methoxy functional groups enhances its utility as a key intermediate in peptide coupling reactions and the design of novel therapeutics.

In recent years, the demand for Boc-protected amino acids like 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid has surged due to their critical role in proteomics research and small-molecule drug discovery. Researchers frequently search for "Boc-isonicotinic acid derivatives" or "709666-22-8 applications" to explore its potential in targeting enzymes and receptors. Its unique structure allows for selective modifications, making it invaluable in the development of kinase inhibitors and anti-inflammatory agents.

The compound's methoxy group contributes to its solubility and stability, addressing common challenges in high-throughput screening (HTS) workflows. Laboratories focusing on fragment-based drug design (FBDD) often prioritize this derivative due to its compatibility with click chemistry and cross-coupling reactions. Additionally, its CAS No. 709666-22-8 is frequently referenced in patents related to cancer therapeutics and neurodegenerative disease research, aligning with trending topics in biomedical innovation.

From a synthetic perspective, 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid is synthesized via multi-step organic reactions, including Boc protection and methoxylation. Its purity (>98%) and well-characterized NMR spectra ensure reproducibility in academic and industrial settings. Analysts emphasize its low toxicity profile, which complies with green chemistry principles—a growing concern among environmentally conscious researchers.

In summary, 709666-22-8 represents a cornerstone in modern drug development, bridging gaps between chemical biology and therapeutic innovation. Its relevance to personalized medicine and targeted therapy continues to drive scientific interest, solidifying its position as a critical tool for 21st-century pharmaceutical advancements.